N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide
Overview
Description
N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide, also known as DNBA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DNBA is a yellow crystalline solid that is soluble in organic solvents and has a molecular weight of 284.26 g/mol.
Mechanism of Action
N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide binds to proteins through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der Waals forces. The binding of N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide to proteins induces a conformational change in the protein structure, which can be detected by changes in fluorescence intensity.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide has been shown to have minimal toxicity and does not have any significant biochemical or physiological effects. N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide is not metabolized by the body and is excreted unchanged.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide as a fluorescent probe include its high binding affinity for proteins, its sensitivity to conformational changes in proteins, and its ability to detect protein-ligand interactions in real-time. The limitations of using N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide include its limited solubility in aqueous solutions, its sensitivity to pH changes, and its potential for photobleaching.
Future Directions
There are several future directions for N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide research, including the development of new N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide derivatives with improved solubility and stability, the use of N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide as a tool for drug discovery, and the study of protein-protein interactions using N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide as a probe. Additionally, N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide can be used to study the conformational changes in membrane proteins and the interactions between proteins and lipids. Further research is needed to fully understand the potential applications of N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide in scientific research.
Conclusion:
In conclusion, N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide is a unique chemical compound that has gained significant attention in scientific research due to its ability to act as a fluorescent probe for detecting protein-ligand interactions. N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide has minimal toxicity and has several advantages and limitations for lab experiments. There are several future directions for N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide research, and further studies are needed to fully understand the potential applications of N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide in scientific research.
Scientific Research Applications
N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide has been widely used in scientific research as a fluorescent probe for detecting protein-ligand interactions. N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide has a high binding affinity for proteins and can be used to study the binding kinetics and thermodynamics of various proteins. N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide has also been used to study the conformational changes in proteins upon ligand binding.
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O5/c1-9-3-4-14(10(2)5-9)16-15(19)11-6-12(17(20)21)8-13(7-11)18(22)23/h3-8H,1-2H3,(H,16,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLLCTAKEONEBOK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00308477 |
Source
|
| Record name | N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00308477 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide | |
CAS RN |
36293-10-4 |
Source
|
| Record name | NSC204327 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=204327 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00308477 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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